8-chloro-5-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride
Overview
Description
8-Chloro-1,2,3,4-tetrahydroisoquinoline hydrochloride is an organic compound with the CAS Number: 61563-33-5 . It is a solid substance and is stored at temperatures between 2-8°C in an inert atmosphere . This compound is part of the large group of natural products known as isoquinoline alkaloids, specifically the 1,2,3,4-tetrahydroisoquinolines (THIQ) class . THIQ based compounds, both natural and synthetic, have been found to exert diverse biological activities against various infective pathogens and neurodegenerative disorders .
Synthesis Analysis
The synthesis of 1,2,3,4-tetrahydroisoquinolines (THIQ) has garnered significant attention in recent years . Traditional approaches to the synthesis of C (1)-substituted THIQs include the use of harsh conditions or preassembled substrates . Recently, transition metal-catalyzed cross-dehydrogenative coupling (CDC) strategies involving direct coupling of C (sp3)–H bond of THIQ with various nucleophiles (two-component coupling) have been explored in the presence of cooxidants like H2O2, TBHP, etc .Molecular Structure Analysis
The molecular structure of 8-Chloro-1,2,3,4-tetrahydroisoquinoline hydrochloride is represented by the linear formula: C9H11Cl2N .Chemical Reactions Analysis
The C (1)-functionalization of 1,2,3,4-tetrahydroisoquinolines has been achieved through various multicomponent reactions . In particular, reactions involving isomerization of iminium intermediate (exo/endo isomerization) are highlighted .Physical And Chemical Properties Analysis
8-Chloro-1,2,3,4-tetrahydroisoquinoline hydrochloride is a solid substance that is stored in an inert atmosphere at temperatures between 2-8°C . Its molecular weight is 204.1 .Mechanism of Action
Safety and Hazards
The safety information available indicates that this compound may be harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and, in case of contact with eyes, rinsing cautiously with water for several minutes .
Future Directions
Given the diverse biological activities of THIQ based compounds against various infective pathogens and neurodegenerative disorders, there is significant interest in the scientific community in the development of novel THIQ analogs with potent biological activity . Future research may focus on the development of new and environmentally friendly methods for the synthesis of THIQ derivatives .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8-chloro-5-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride involves the reduction of 8-chloro-5-nitro-1,2,3,4-tetrahydroisoquinoline to 8-chloro-5-amino-1,2,3,4-tetrahydroisoquinoline, followed by the reaction of the resulting amine with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "8-chloro-5-nitro-1,2,3,4-tetrahydroisoquinoline", "Hydrogen gas", "Palladium on carbon", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Dissolve 8-chloro-5-nitro-1,2,3,4-tetrahydroisoquinoline in ethanol.", "Step 2: Add palladium on carbon catalyst to the solution.", "Step 3: Bubble hydrogen gas through the solution to reduce the nitro group to an amino group.", "Step 4: Filter the solution to remove the catalyst.", "Step 5: Add hydrochloric acid to the solution to form the hydrochloride salt.", "Step 6: Neutralize the solution with sodium hydroxide.", "Step 7: Filter the resulting solid and wash with water.", "Step 8: Dry the product under vacuum." ] } | |
CAS RN |
2624138-64-1 |
Product Name |
8-chloro-5-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride |
Molecular Formula |
C9H10Cl2N2O2 |
Molecular Weight |
249.1 |
Purity |
95 |
Origin of Product |
United States |
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